Cas no 2227854-29-5 (tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate)

• Product Name: tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate
• CAS No: 2227854-29-5
• MF: C₁₄H₂₂N₂O₄
• MW: 282.335484027863
• CID: 6324034
• PubChem ID: 165756151
• Update Time: 2025-10-14

tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate
• EN300-1892524
• 2227854-29-5
• tert-butyl N-{2-[(1R)-1-amino-2-hydroxyethyl]-4-methoxyphenyl}carbamate

• Inchi： 1S/C14H22N2O4/c1-14(2,3)20-13(18)16-12-6-5-9(19-4)7-10(12)11(15)8-17/h5-7,11,17H,8,15H2,1-4H3,(H,16,18)/t11-/m0/s1
• InChI Key： PKCFKKPZLPGDFM-NSHDSACASA-N
• SMILES： O(C(NC1C=CC(=CC=1[C@H](CO)N)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 282.15795719g/mol
• Monoisotopic Mass: 282.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 93.8Ų

Additional information on tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate

Introduction to Tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate (CAS No. 2227854-29-5)

Tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine due to its unique structural and functional properties. With a CAS number of 2227854-29-5, this compound represents a sophisticated derivative of phenylcarbamates, which are well-documented for their role in various biological processes and drug development. The presence of a tert-butyl group and a chiral center at the (1R)-configuration enhances its potential as a pharmacophore, making it a subject of intense research interest.

The molecular structure of Tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate incorporates several key functional groups that contribute to its reactivity and biological activity. The 4-methoxyphenyl moiety, also known as anisole, is known for its ability to interact with various biological targets, while the hydroxyethyl group introduces hydrophilicity, facilitating better solubility in aqueous environments. The amine group further enhances its potential as a precursor in the synthesis of more complex molecules, including protease inhibitors and kinase modulators.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding affinities and mechanisms of action of this compound more accurately. Studies have suggested that the chiral center at the (1R)-configuration plays a critical role in modulating the interactions with biological targets, potentially leading to higher selectivity and reduced side effects. This has made Tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate a promising candidate for further investigation in the development of novel therapeutics.

In the context of drug discovery, phenylcarbamates have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The introduction of the tert-butyl group not only stabilizes the molecule but also influences its pharmacokinetic profile, potentially improving bioavailability and metabolic stability. These characteristics make it an attractive scaffold for designing next-generation drugs that require precise targeting and sustained activity.

One of the most compelling aspects of Tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate is its potential application in asymmetric synthesis. The chiral nature of the molecule allows for enantioselective reactions, which are crucial for producing optically active pharmaceuticals with high enantiomeric purity. This is particularly important in drug development, where the wrong enantiomer can lead to reduced efficacy or adverse effects. Researchers are exploring catalytic systems that can efficiently convert this compound into more complex derivatives with enhanced biological activity.

The synthesis of Tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and enzymatic resolutions, have been employed to achieve high yields and purity. These techniques not only streamline the synthetic process but also minimize waste, aligning with the growing emphasis on green chemistry principles.

From a regulatory perspective, compounds like Tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate must undergo rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Preclinical studies are essential to evaluate their pharmacological properties, including potency, selectivity, toxicity, and pharmacokinetics. These studies often involve in vitro assays using cell cultures and animal models to assess how the compound interacts with biological systems.

The integration of artificial intelligence (AI) and machine learning (ML) into drug discovery has revolutionized the way researchers identify and optimize lead compounds. AI algorithms can analyze vast datasets to predict the potential success of candidates like Tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate based on their structural features and known biological activities. This approach has significantly reduced the time and cost associated with developing new drugs while improving success rates.

In conclusion, Tert-butyl N-{2-(1R)-1-amino-2-hydroxyethyl-4-methoxyphenyl}carbamate (CAS No. 2227854-29-5) represents a fascinating compound with diverse applications in pharmaceutical chemistry. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, position it as a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in addressing unmet medical needs.